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Compound of Interest

Compound Name: Dibromoisocyanuric acid

Cat. No.: B085163 Get Quote

An In-depth Technical Guide to the Safe Handling of Dibromoisocyanuric Acid

Chemical and Physical Properties
Dibromoisocyanuric acid (DBI) is a powerful brominating agent utilized in various chemical

syntheses.[1] It is recognized for its ability to brominate even deactivated aromatic rings under

mild conditions.[1] Physically, it appears as a light yellow to white or off-white to pale yellow

solid or powder.[1][2][3]

Table 1: Chemical and Physical Properties of Dibromoisocyanuric Acid

Property Value Source(s)

CAS Number 15114-43-9 [2][3][4][5][6][7][8]

Molecular Formula C₃HBr₂N₃O₃ [2][3][5][6][7]

Molecular Weight 286.87 g/mol [2][5][6][7]

Appearance
White to light yellow

powder/crystal
[1][2]

Melting Point 305-310 °C [6]

Storage Temperature 2-8°C (Refrigerated) [3][6]
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| Solubility | Soluble in dichloromethane and concentrated sulfuric acid. Poorly soluble in

common organic solvents. |[1][3] |

Hazard Identification and Toxicology
Dibromoisocyanuric acid is classified as a hazardous substance and is a strong oxidizer.[4]

[5] It poses significant risks upon exposure, including severe skin burns, serious eye damage,

and harm if swallowed.[4][5] Contact with acids will liberate toxic gas.[4][9] Furthermore, it is

very toxic to aquatic life with long-lasting effects.[4][9]

Table 2: GHS Hazard Classification for Dibromoisocyanuric Acid

Hazard Class Category Hazard Statement

Oxidizing Solids Category 2 / 3
H272: May intensify fire;
oxidizer

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

| Skin Corrosion/Irritation | Category 1B | H314: Causes severe skin burns and eye damage |

(Source:[5][6])

Toxicological Summary:

Ingestion: Harmful if swallowed.[4][5] Ingestion can cause chemical burns in the mouth and

gastrointestinal tract, potentially leading to severe gastroenteritis.[4] Animal studies suggest

ingestion of less than 150 grams could be fatal or cause serious health damage.[4]

Inhalation: Inhalation of dust or fumes can cause respiratory irritation and potential lung

damage.[4] Exposure to bromine, which can be released, may lead to coughing, respiratory

difficulties, vertigo, and headache.[4] Inhalation of vapors may also cause lung edema, with

symptoms potentially delayed for several hours.[4]

Skin Contact: Direct contact causes severe chemical burns.[4] While systemic effects from

skin contact are not thought to be the primary hazard, the material can cause health damage

if it enters the body through wounds or abrasions.[4]
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Eye Contact: Causes severe eye damage and chemical burns.[4] Vapors, mists, or direct

contact can be extremely irritating, with bromine vapor causing tearing, inflammation, and

painful burns.[4]

Handling and Storage
Proper handling and storage procedures are critical to ensure safety when working with

Dibromoisocyanuric acid.

Handling Procedures:

Avoid all personal contact and inhalation of dust, mists, or vapors.[4]

Use in a well-ventilated area, preferably with local exhaust ventilation.[4][9]

Do not perform activities such as cutting, drilling, grinding, or welding on or near containers,

as residual dust may form explosive mixtures with air.[4]

Keep away from heat, sparks, open flames, and combustible materials.[9]

Take precautions to avoid mixing with incompatible materials.[9]

Storage Requirements:

Store in a refrigerated (2-8°C), cool, dry, and well-ventilated area.[2][6]

Protect from light and moisture to prevent decomposition.[1][2]

Store away from incompatible substances such as clothing, combustible materials, reducing

agents, acids, ammonia, bases, and organic solvents.[4][9]

Keep containers tightly closed and properly labeled.[9]

For larger quantities, store in piles no higher than 1 meter (or 3 meters if automatic fire

extinguishers are present) and maintain a minimum distance of 2-3 meters between piles

and 1 meter from walls.[4]
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Caption: Chemical incompatibility and storage guidelines for Dibromoisocyanuric acid.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Dibromoisocyanuric acid to

prevent exposure.

Eye/Face Protection: Wear chemical safety goggles and a full face shield.[4]

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as PVC.[4] Do NOT use cotton or leather

gloves.[4] For prolonged contact, a glove with a protection class of 5 or higher

(breakthrough time >240 minutes) is recommended.[4] For brief contact, class 3 or higher

(>60 minutes) is suitable.[4]
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Clothing: Wear overalls and a PVC apron.[4] For large-scale use, wear tight-weave, non-

static clothing and non-sparking safety footwear.[4]

Respiratory Protection: Where dust is generated and ventilation is inadequate, use a

respirator with a Type AB-P filter of sufficient capacity.[4]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure. Always seek urgent

medical attention following any exposure.

Eye Contact: Immediately hold eyelids apart and flush the eye continuously with running

water for at least 15 minutes.[4] Ensure complete irrigation by keeping eyelids open and

away from the eye.[4] Immediately call a poison center or doctor.

Skin Contact: Immediately flush the body with large amounts of water, using a safety shower

if available.[4] Quickly remove all contaminated clothing and footwear.[4] Continue flushing

with water.

Inhalation: Remove the person from the contaminated area to fresh air.[4] Lay the patient

down and keep them warm and rested.[4] If breathing has stopped, provide artificial

respiration.[10][11] Immediately call a poison center or doctor.

Ingestion: If the person is conscious, have them rinse their mouth with water. Encourage

them to drink plenty of water.[12] Do NOT induce vomiting.[4][11][12] Urgent hospital

treatment is necessary.[4]
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Exposure Event
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Ingestion

1. Rinse mouth with water
2. Drink plenty of water

3. DO NOT induce vomiting

Seek Immediate
Medical Attention
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Caption: Emergency first aid workflow for Dibromoisocyanuric acid exposure.

Fire Fighting Measures
Dibromoisocyanuric acid is an oxidizer and may intensify fire. It can be violently or

explosively reactive.[4]

Extinguishing Media: For small fires, use flooding quantities of water.[4] Do NOT use dry

chemical, CO₂, or foam extinguishers.[4]

Fire Fighting Procedures: Alert emergency responders immediately.[4] Wear full body

protective clothing and a self-contained breathing apparatus (SCBA). If a large container is

involved in a fire, consider evacuating the area by 500 meters in all directions.[4]

Hazardous Combustion Products: Combustion may produce toxic and irritating gases,

including carbon monoxide, carbon dioxide, hydrogen bromide, and nitrogen oxides.[4]

Accidental Release Measures
Immediate action is required to control and clean up spills to prevent environmental

contamination and personnel exposure.
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Minor Spills:

Clean up all spills immediately.[4]

Eliminate all ignition sources (no smoking, naked lights, or sparks).[4]

Wear appropriate PPE as described in Section 4.0.

Sweep up the solid material, avoiding dust generation, and place it into a suitable, labeled

container for disposal.[11]

Major Spills:

Clear the area of all personnel and move upwind.[4]

Alert emergency responders, informing them of the location and nature of the hazard.[4]

Isolate the hazard area and deny entry.[9]
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Caption: Logical workflow for responding to an accidental spill of Dibromoisocyanuric acid.

Experimental Protocols
Dibromoisocyanuric acid is a highly effective brominating agent.[1] Below is a representative

protocol for its use in the bromination of an aromatic compound.
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Example Protocol: Bromination of 2,6-Dinitrotoluene

Objective: To synthesize 5-bromo-2-methyl-1,3-dinitrobenzene.

Materials:

2,6-Dinitrotoluene (500 mg, 2.75 mmol)

Dibromoisocyanuric acid (433 mg, 1.51 mmol)

Concentrated Sulfuric Acid (3 mL)

Iced water

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

In a suitable reaction vessel, dissolve 2,6-dinitrotoluene (500 mg) in concentrated sulfuric

acid (3 mL).

To this solution, add Dibromoisocyanuric acid (433 mg).

Stir the reaction mixture at room temperature for 1.5 hours. The reaction should be

monitored (e.g., by UPLC).

After the reaction is complete, carefully pour the solution into iced water to quench the

reaction.

Extract the aqueous layer with ethyl acetate.

Dry the combined organic layers over anhydrous sodium sulfate and filter.

Remove the solvent under reduced pressure.

Purify the resulting residue by silica gel column chromatography (eluent:

dichloromethane/hexane gradient) to yield the final product.
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Disposal Considerations
Dispose of contents and containers in accordance with all applicable local, regional, national,

and international regulations. Waste material should be sent to an approved waste disposal

plant. Do not allow the material to enter sewers or water supplies.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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